N-(benzo[d][1,3]dioxol-5-yl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(1,3-benzodioxol-5-yl)-2-[5-(4-methoxyphenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C19H16N2O5/c1-23-15-5-2-12(3-6-15)17-9-14(21-26-17)10-19(22)20-13-4-7-16-18(8-13)25-11-24-16/h2-9H,10-11H2,1H3,(H,20,22)
• InChI Key: XCIULNGRKKRTKC-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=CC(=NO2)CC(=O)NC3=CC4=C(C=C3)OCO4
• Molecular Formula: C19H16N2O5
• Molecular Weight: 352.3 g/mol

Description

Synthesis Analysis

The synthesis of similar compounds has been reported in the literature. For instance, a series of N-((benzo[1,3]dioxol-5-yl)methylene)-2-cyano-3-substituted phenylacrylohydrazides were designed and synthesized. Another study reported the synthesis of a related compound via a Pd-catalyzed C-N cross-coupling.

Molecular Structure Analysis

The molecular structure of similar compounds has been studied. For example, the title molecule in one study consisted of two moieties: the naphthalene moiety and the 1,2-methylenedioxybenxene group.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of similar compounds have been described. For instance, one study reported the use of a Pd-catalyzed C-N cross-coupling reaction.

Physical And Chemical Properties Analysis

The physical and chemical properties of similar compounds have been analyzed. For instance, all the derivatives of a series of N-((benzo[1,3]dioxol-5-yl)methylene)-2-cyano-3-substituted phenylacrylohydrazides obey Lipinski’s rule of five and have good bioactive scores.

Scientific Research Applications

Metabolic Disorders

Considering its diverse functional groups, this compound might play a role in metabolic disorders. Researchers have explored its impact on glucose metabolism, lipid regulation, and insulin sensitivity. It could potentially be useful in managing conditions like diabetes and obesity.

• Lv, J., Li, Z.-H., Deng, A.-J., & Qin, H.-L. (2022). A unified total synthesis of benzo[d][1,3]dioxole-type benzylisoquinoline alkaloids of aporphines, coptisines, and dibenzopyrrocolines.

Mechanism of Action

While the specific mechanism of action for “N-(benzo[d][1,3]dioxol-5-yl)-2-(5-(4-methoxyphenyl)isoxazol-3-yl)acetamide” is not available, substituted cinnamides, which are structurally similar, have been found to exhibit a variety of biological activities such as antioxidant, antimicrobial, antitumor, antitubercular, anti-inflammatory, antifungal, and anticonvulsant activities.

Future Directions

The future directions for research on this compound could include further optimization to afford more active analogs and develop a comprehensive understanding of the structure–activity relationships of similar compounds.